Cas no 301194-53-6 (6,8-dimethyl-2-(3-nitrophenyl)-4H-3,1-benzoxazin-4-one)

• Product Name: 6,8-dimethyl-2-(3-nitrophenyl)-4H-3,1-benzoxazin-4-one
• CAS No: 301194-53-6
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• CID: 4644324
• Update Time: 2025-06-08

6,8-dimethyl-2-(3-nitrophenyl)-4H-3,1-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzoxazin-4-one, 6,8-dimethyl-2-(3-nitrophenyl)-
• 6,8-dimethyl-2-(3-nitrophenyl)-4H-3,1-benzoxazin-4-one

• Inchi： 1S/C16H12N2O4/c1-9-6-10(2)14-13(7-9)16(19)22-15(17-14)11-4-3-5-12(8-11)18(20)21/h3-8H,1-2H3
• InChI Key： OENYNSFDFMJSRS-UHFFFAOYSA-N
• SMILES： N1C2=C(C)C=C(C)C=C2C(=O)OC=1C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 296.08
• Monoisotopic Mass: 296.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on 6,8-dimethyl-2-(3-nitrophenyl)-4H-3,1-benzoxazin-4-one

Comprehensive Overview of 6,8-dimethyl-2-(3-nitrophenyl)-4H-3,1-benzoxazin-4-one (CAS No. 301194-53-6)

6,8-dimethyl-2-(3-nitrophenyl)-4H-3,1-benzoxazin-4-one (CAS No. 301194-53-6) is a specialized organic compound belonging to the benzoxazinone family. This heterocyclic structure is characterized by a fused benzene and oxazinone ring, with additional methyl and nitrophenyl substituents enhancing its chemical reactivity and potential applications. Researchers and industries are increasingly interested in this compound due to its unique structural features, which make it a promising candidate for pharmaceutical intermediates, agrochemicals, and material science innovations.

The compound's benzoxazinone core is a hotspot in modern drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. With the growing demand for novel therapeutic agents, 6,8-dimethyl-2-(3-nitrophenyl)-4H-3,1-benzoxazin-4-one has garnered attention for its potential role in targeting resistant pathogens or modulating cellular pathways. Its nitrophenyl group further contributes to electron-withdrawing properties, which can influence binding affinity in biological systems.

In material science, the compound's aromatic and heterocyclic nature offers opportunities for designing advanced polymers or optoelectronic materials. The methyl groups at positions 6 and 8 provide steric stability, while the nitro group introduces polarity, making it a versatile building block for functional materials. Recent studies highlight its utility in creating luminescent compounds or photoactive frameworks, aligning with the global push for sustainable technologies.

From a synthetic chemistry perspective, CAS No. 301194-53-6 is often explored for its reactivity in cyclization and condensation reactions. Chemists leverage its benzoxazinone scaffold to construct complex molecular architectures, addressing challenges in asymmetric synthesis and green chemistry. The compound's stability under various conditions also makes it a reliable intermediate in multi-step syntheses.

Environmental and safety considerations are critical when handling 6,8-dimethyl-2-(3-nitrophenyl)-4H-3,1-benzoxazin-4-one. While not classified as hazardous under standard regulations, proper lab practices—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended. Its biodegradability and ecotoxicological profile remain areas of active research, particularly as industries prioritize eco-friendly alternatives.

Market trends indicate rising interest in benzoxazinone derivatives, driven by their applications in drug development and smart materials. Patent analyses reveal increasing filings related to nitrophenyl-substituted heterocycles, underscoring their commercial potential. As AI-driven molecular design accelerates, compounds like CAS No. 301194-53-6 are likely to play a pivotal role in next-generation innovations.

For researchers sourcing this compound, purity (>98%) and spectroscopic data (NMR, HPLC) are essential for reproducibility. Suppliers often provide technical specifications, including solubility in common organic solvents like DMSO or chloroform, which is crucial for experimental planning. Collaborative efforts between academia and industry are expected to expand the compound's utility, particularly in interdisciplinary fields such as medicinal chemistry and nanotechnology.

In summary, 6,8-dimethyl-2-(3-nitrophenyl)-4H-3,1-benzoxazin-4-one represents a multifaceted tool for scientific advancement. Its structural versatility and applicability across domains make it a valuable asset in addressing contemporary challenges, from healthcare to sustainable materials. Future research will likely uncover new dimensions of its utility, solidifying its place in the chemical landscape.